Cas no 21251-20-7 (2-Butynedial)

2-Butynedial (C₄H₂O₂) is a highly reactive dialdehyde characterized by its conjugated alkyne and carbonyl functional groups. This compound is primarily utilized in organic synthesis as a versatile building block for heterocyclic compounds, pharmaceuticals, and specialty chemicals. Its rigid linear structure and electron-deficient nature make it valuable in cycloaddition reactions and as a precursor for complex molecular frameworks. 2-Butynedial’s reactivity allows for selective modifications, enabling the formation of diverse derivatives under controlled conditions. Handling requires caution due to its instability and potential polymerization tendencies. Proper storage under inert conditions is recommended to maintain purity and reactivity for synthetic applications.

2-Butynedial structure

Product Name:2-Butynedial

CAS No:21251-20-7

MF:C₄H₂O₂

MW:82.0574812889099

CID:291279

PubChem ID:11603089

Update Time:2025-05-23

2-Butynedial Chemical and Physical Properties

Names and Identifiers

- 2-Butynedial
- but-2-ynedial
- acetylenedicarbaldehyde
- ACETYLENEDICARBOXALDEHYDE
- AG-E-55819
- AGN-PC-00CGUW
- Butynedial
- CTK1A7967
- DTXSID80469318
- EN300-7574413
- 21251-20-7
- Inchi： 1S/C4H2O2/c5-3-1-2-4-6/h3-4H
- InChI Key： AZEBXWRLBFPUTO-UHFFFAOYSA-N
- SMILES： O=CC#CC=O

Computed Properties

Exact Mass: 82.00546
Monoisotopic Mass: 82.005479302g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

2-Butynedial Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7574413-0.05g	but-2-ynedial	21251-20-7	95%	0.05g	$732.0	2024-05-23
Enamine	EN300-7574413-0.1g	but-2-ynedial	21251-20-7	95%	0.1g	$767.0	2024-05-23
Enamine	EN300-7574413-0.25g	but-2-ynedial	21251-20-7	95%	0.25g	$801.0	2024-05-23
Enamine	EN300-7574413-0.5g	but-2-ynedial	21251-20-7	95%	0.5g	$836.0	2024-05-23
Enamine	EN300-7574413-1.0g	but-2-ynedial	21251-20-7	95%	1.0g	$871.0	2024-05-23
Enamine	EN300-7574413-2.5g	but-2-ynedial	21251-20-7	95%	2.5g	$1707.0	2024-05-23
Enamine	EN300-7574413-5.0g	but-2-ynedial	21251-20-7	95%	5.0g	$2525.0	2024-05-23
Enamine	EN300-7574413-10.0g	but-2-ynedial	21251-20-7	95%	10.0g	$3746.0	2024-05-23